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Compound Name: Pymetrozine

CAS No.: 154442-14-5

Cat. No.: B8781542

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the degradation pathways

of the insecticide pymetrozine and the identification of its metabolites. The information is

compiled from various scientific studies and presented in a structured format to facilitate

understanding and further research in the field.

Degradation Pathways of Pymetrozine
Pymetrozine undergoes degradation through both biotic and abiotic pathways, including

metabolism in animals, plants, and soil, as well as hydrolysis and photolysis. The primary

degradation mechanisms involve oxidation and cleavage of the triazine and pyridine rings.

Biotic Degradation
Animal Metabolism: In laboratory animals such as rats, goats, and hens, pymetrozine is

extensively metabolized.[1][2] Major metabolic reactions include oxidation of the methyl group

on the triazine ring to form an alcohol (CGA313124) and subsequent oxidation to a carboxylic

acid. Cleavage of the bond between the triazine and pyridine rings is another significant
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pathway, leading to various metabolites.[1] In rats, absorbed pymetrozine is extensively

metabolized, with the parent compound accounting for only about 10% of the excreted

radiolabel.[2]

Plant Metabolism: Pymetrozine degradation in plants has been studied in crops like potatoes,

tomatoes, rice, and cotton.[1] Following foliar application, pymetrozine can be the major

residue, but it also degrades into several metabolites.[2] The metabolic pathways are similar to

those in animals and soil, involving oxidation and cleavage of the core structure.

Soil Metabolism: In soil, pymetrozine is degraded by microorganisms. The degradation follows

first-order kinetics.[3][4][5][6] A key initial step in the microbial degradation is the oxidative

hydrolysis of the C=N double bond, leading to the formation of 4-amino-6-methyl-4,5-dihydro-

2H-[3][7][8]triazin-3-one (AMDT) and nicotinic acid (NA).[9] Another study showed the

hydrolysis of the C=N bond to produce AMDT and nicotinaldehyde.[10]

Abiotic Degradation
Hydrolysis: The hydrolysis of pymetrozine is pH-dependent. It is more rapid under acidic

conditions and relatively stable in neutral and alkaline environments.[11][12] At pH 5, the

hydrolysis half-life is approximately 25 days.[8]

Photolysis: Pymetrozine undergoes photolytic degradation in water and on soil surfaces. The

photolysis half-life in water is approximately 2 days.[11] The primary photolysis products are

nicotinaldehyde (3-PCA) and 4-amino-6-methyl-3-oxo-2,3,4,5-tetrahydro-1,2,4-triazine.[7]

Quantitative Data on Pymetrozine Degradation
The degradation of pymetrozine has been quantified in various matrices, with the rate often

expressed as a half-life (DT50). The following tables summarize the available quantitative data.

Table 1: Half-life of Pymetrozine in Different Matrices
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Matrix Half-life (days) Conditions Reference

Water 2.81 - [7]

Water ~0.70 Rice field ecosystem [6]

Water 3.0 - 3.8 Paddy water [3][6]

Soil 6.95 - [7]

Soil 8 - 38 - [8]

Soil 1.4 Broccoli field [3]

Soil 2.85 - 3.47 First-order kinetics [4][5]

Soil 3.5 - 3.8 Paddy soil [3][6]

Soil ~7.0 Rice field ecosystem [6]

Rice Plants 3.70 - [7]

Rice Straw 0.89 Rice field ecosystem [6]

Broccoli 3.5 Field conditions [3]

Aster scaber 3.5 - 4.2
Recommended and

double dose
[13]

Green Bean 3.3 Open field [3]

Table 2: Pymetrozine Degradation Kinetics in a Vegetable-Field Ecosystem

Matrix
Degradation
Equation

Half-life (days) Reference

Broccoli C = 1.9826e-0.1965t 3.5 [3]

Soil C = 15.352e-0.4992t 1.4 [3]

Pymetrozine Metabolites
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A number of metabolites of pymetrozine have been identified in various matrices. The key

metabolites are listed below.

Table 3: Major Metabolites of Pymetrozine

Metabolite Code Chemical Name Matrix Found Reference

CGA313124
6-hydroxymethyl-

pymetrozine
Animal (urine, milk) [2]

CGA300407 Nicotinaldehyde
Water (photolysis),

Processing degradate
[1][2][7]

CGA215525

4-amino-6-methyl-

1,2,4-triazin-3(2H)-

one

Soil [14]

CGA180777 Nicotinic acid Animal, Plant [1][2]

AMDT

4-amino-6-methyl-4,5-

dihydro-2H-[3][7]

[8]triazin-3-one

Soil (microbial

degradation)
[9]

GS23199 -
Plant (rice straw,

potato foliage)
[1][2]

CGA128632 - Plant (tomato) [2]

CGA294849 - Plant (tomato) [2]

CGA245342 - Plant [2]

Ia7 - Plant [2]

Ia17 - Plant [2]

Experimental Protocols
Detailed methodologies are crucial for the accurate analysis of pymetrozine and its

metabolites. Below are outlines of common experimental protocols.
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Residue Analysis in Soil
Extraction:

A soil sample (e.g., 10 g) is extracted with acetonitrile.[4]

The mixture is homogenized and centrifuged.

Cleanup:

The supernatant is subjected to cleanup using a combination of Primary Secondary Amine

(PSA), C18, and Florisil sorbents to remove interfering matrix components.[4]

Magnesium sulfate is often added to remove excess water.

The sample is centrifuged, and the supernatant is collected.[4]

Analysis:

The cleaned extract is filtered and analyzed by Liquid Chromatography with Tandem Mass

Spectrometry (LC-MS/MS).[4]

LC Conditions: A C18 column is typically used with a mobile phase gradient of acetonitrile

and water.

MS/MS Conditions: Multiple Reaction Monitoring (MRM) is used for quantification, with

specific precursor and product ion transitions for pymetrozine (e.g., m/z 218.2 → 105 and

218.2 → 78).[4]

Metabolite Identification in Plants
Extraction:

Plant material is homogenized and extracted with a solvent mixture such as

acetonitrile/water.[1]

For radiolabeled studies, samples are often washed with a methanol/water solution, followed

by Soxhlet extraction of the dried material with methanol.[1]
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Analysis and Identification:

The extracts are analyzed by High-Performance Liquid Chromatography (HPLC) coupled

with UV detection or Mass Spectrometry (MS).[1]

Two-dimensional Thin-Layer Chromatography (2D-TLC) can also be used for separation and

characterization of metabolites.[1]

Radiolabeled fractions are quantified using a scintillation counter or autoradiography.[1]

Identification of metabolites is confirmed by comparing their retention times and mass

spectra with those of authentic standards.

Hydrolysis Study
Radiolabeled pymetrozine (e.g., [Pyridine-5-14C]pymetrozine) is incubated in aqueous

buffer solutions at different pH values (e.g., pH 4, 5, 7, 9).[1][11]

The incubations are typically carried out at a constant temperature (e.g., 25°C) in the dark.

[11]

Samples are taken at various time intervals and analyzed by HPLC to determine the

concentration of the parent compound and its degradation products.[1]

Visualizations
The following diagrams illustrate the degradation pathways and a typical experimental workflow

for pymetrozine analysis.
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Caption: Overview of Pymetrozine Degradation Pathways.
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Caption: General Experimental Workflow for Pymetrozine Residue Analysis.
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Caption: Microbial Degradation Pathway of Pymetrozine in Soil.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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